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Compound of Interest

Compound Name: GDC-6036-NH

Cat. No.: B10831487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

GDC-6036-NH using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to this protocol is

crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
GDC-6036-NH is a precursor to Divarasib (GDC-6036), a potent and selective inhibitor of

KRAS G12C. Accurate preparation of a GDC-6036-NH stock solution is the first critical step for

in vitro and in vivo studies investigating its biological activity. This document outlines the

necessary materials, calculations, and procedures for preparing a concentrated stock solution

in DMSO.

Quantitative Data Summary
A clear understanding of the physicochemical properties of GDC-6036-NH is essential for

accurate stock solution preparation. The table below summarizes the key quantitative data for

GDC-6036-NH.
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Parameter Value Source

Molecular Weight 568.03 g/mol N/A

Solubility in DMSO 250 mg/mL [1]

Recommended Storage of

Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Note: The use of fresh, anhydrous DMSO is highly recommended as hygroscopic DMSO can

significantly impact the solubility of the product[1].

Experimental Protocol: Preparation of a 10 mM
GDC-6036-NH Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of GDC-6036-NH in

DMSO.

Materials and Equipment
GDC-6036-NH powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[1]

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Calculations
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To prepare a 10 mM stock solution, the required mass of GDC-6036-NH and volume of DMSO

must be calculated.

Molarity (M) = Moles of Solute / Liters of Solution

Moles = Mass (g) / Molecular Weight ( g/mol )

Step 1: Determine the required mass of GDC-6036-NH for a desired volume of stock solution

(e.g., 1 mL).

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 568.03 g/mol

Mass (g) = C (mol/L) * V (L) * MW ( g/mol ) Mass (g) = 0.01 mol/L * 0.001 L * 568.03 g/mol

Mass (g) = 0.0056803 g Mass (mg) = 5.68 mg

Step 2: Determine the volume of DMSO required.

To prepare a 10 mM stock solution, you will dissolve 5.68 mg of GDC-6036-NH in 1 mL of

DMSO.

Step-by-Step Procedure
Preparation: Don appropriate PPE. Ensure the analytical balance is calibrated and the

workspace is clean.

Weighing GDC-6036-NH: Carefully weigh out 5.68 mg of GDC-6036-NH powder and transfer

it to a sterile microcentrifuge tube.

Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the

microcentrifuge tube containing the GDC-6036-NH powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.
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Sonication (Optional but Recommended): If the compound does not fully dissolve with

vortexing, place the tube in an ultrasonic bath for 5-10 minutes to aid dissolution[1]. Visually

inspect the solution to ensure it is clear and free of particulates.

Labeling and Storage: Clearly label the tube with the compound name ("GDC-6036-NH"),

concentration (10 mM in DMSO), preparation date, and your initials.

Storage: For long-term storage, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C

for up to 1 month[1].

Visualized Workflow and Signaling Pathway
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the sequential steps for preparing the GDC-6036-NH stock

solution.
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Caption: Workflow for GDC-6036-NH Stock Solution Preparation.

Simplified KRAS Signaling Pathway
GDC-6036-NH is a precursor to a KRAS G12C inhibitor. The following diagram provides a

simplified overview of the KRAS signaling pathway, which is the target of this class of inhibitors.
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Caption: Simplified KRAS Signaling Pathway and Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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